5-Azido-2,2-dimethylpiperidine;hydrochloride

• IUPAC Name: 5-azido-2,2-dimethylpiperidine;hydrochloride
• InChI: InChI=1S/C7H14N4.ClH/c1-7(2)4-3-6(5-9-7)10-11-8;/h6,9H,3-5H2,1-2H3;1H
• InChI Key: AKHCIRHPUWUHTA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CN1)N=[N+]=[N-])C.Cl
• Molecular Formula: C7H15ClN4
• Molecular Weight: 190.67 g/mol

Description

5-Azido-2,2-dimethylpiperidine;hydrochloride is an organic compound with the molecular formula C7H15ClN4. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of 5-Azido-2,2-dimethylpiperidine;hydrochloride consists of seven carbon atoms, fifteen hydrogen atoms, one chlorine atom, and four nitrogen atoms. The exact structural details are not provided in the available resources.

Scientific Research Applications

Chemistry and Synthesis

5-Azido-2,2-dimethylpiperidine hydrochloride serves as a versatile intermediate in the synthesis of complex organic compounds, demonstrating its utility in the construction of cis-3,4-disubstituted piperidines through ring transformation processes. This approach offers a convenient alternative for the known preparation of 3,4-disubstituted 5,5-dimethylpiperidines, providing easy access to valuable templates in medicinal chemistry (Mollet et al., 2011). Furthermore, the photochemistry of aryl azides, including derivatives similar to 5-azido-2,2-dimethylpiperidine, has been explored, leading to the detection and characterization of dehydroazepine intermediates that contribute significantly to understanding the reaction mechanisms of azide-containing compounds (Shields et al., 1987).

Biological Studies

In the realm of biological studies, azido derivatives of compounds structurally related to 5-azido-2,2-dimethylpiperidine have been employed as photoaffinity probes for mammalian and insect nicotinic acetylcholine receptors (nAChRs). This approach provides insight into the interaction of pesticides with their targets, offering a method for characterizing both mammalian and insect receptors (Kagabu et al., 2000). Additionally, the development of azido analogues for 5,6-dimethylxanthenone-4-acetic acid, aiming at vascular disrupting agents, showcases the potential of azido groups in modifying drug properties to improve their therapeutic index and identify molecular targets through photoaffinity labeling (Palmer et al., 2007).

Safety And Hazards

Azides, including 5-Azido-2,2-dimethylpiperidine;hydrochloride, are known to be potentially explosive and shock sensitive under certain conditions. They possess toxic properties and require precaution during preparation, storage, handling, and disposal.

Future Directions

Piperidines, including 5-Azido-2,2-dimethylpiperidine;hydrochloride, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, future research may focus on developing new synthesis methods and exploring the potential applications of these compounds in the pharmaceutical industry.